Cas no 5453-88-3 (ethyl 1-methyl-2-oxocyclopentane-1-carboxylate)

• Product Name: ethyl 1-methyl-2-oxocyclopentane-1-carboxylate
• CAS No: 5453-88-3
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD04367126
• CID: 386919
• PubChem ID: 227353
• Update Time: 2025-04-19

ethyl 1-methyl-2-oxocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-methyl-2-oxo-, ethyl ester
• ethyl 1-methyl-2-oxocyclopentane-1-carboxylate
• 1-Methyl-2-oxo-cyclopentancarbonsaeure-aethylester
• 1-methyl-2-oxo-cyclopentanecarboxylic acid ethyl ester
• 2-carbethoxy-2-met
• 2-carbethoxy-2-methyl cyclopentanone
• 2-ethoxycarbonyl-2-methylcyclopentanone
• 2-methyl-2-(carboethoxy)cyclopentanone
• AC1L5FFJ
• AC1Q6EME
• CTK1H5045
• Ethyl 1-methyl-2-oxocyclopentanecarboxylate
• SureCN4812312
• Ethyl 1-methyl-2-oxocyclopentane carboxylate
• MFCD04367126
• 5453-88-3
• ethyl1-methyl-2-oxocyclopentane-1-carboxylate
• 2-methyl-2-carbethoxycyclopentanone
• AKOS016380094
• CS-0061539
• SY300202
• NS-01387
• Ethyl 1-methyl-2-oxocyclopentanecarboxylate #
• DTXSID20280842
• SCHEMBL4812312
• NSC-18906
• NSC18906
• ETHYL1-METHYL-2-OXOCYCLOPENTANECARBOXYLATE
• EN300-19187
• 2-methyl- 2-carbethoxy-cyclopentanone
• W17813
• DB-198059

• MDL： MFCD04367126
• Inchi： 1S/C9H14O3/c1-3-12-8(11)9(2)6-4-5-7(9)10/h3-6H2,1-2H3
• InChI Key： UIZCVGDHOSROCR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C)C(CCC1)=O)=O

Computed Properties

• Exact Mass: 170.09432
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 1.30880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters